Cas no 2171265-13-5 (2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid)

• Product Name: 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• CAS No: 2171265-13-5
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6609518
• PubChem ID: 165514730
• Update Time: 2025-06-25

2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid
• 2-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]acetic acid
• EN300-1503556
• 2171265-13-5

• Inchi： 1S/C25H30N2O5/c1-5-27(14-21(28)29)23(30)22(25(2,3)4)26-24(31)32-15-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20,22H,5,14-15H2,1-4H3,(H,26,31)(H,28,29)/t22-/m0/s1
• InChI Key： AJHGBWDZPLMMAI-QFIPXVFZSA-N
• SMILES： O(C(N[C@@H](C(N(CC(=O)O)CC)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid

Introduction to 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic Acid (CAS No. 2171265-13-5)

2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171265-13-5, belongs to a class of molecules that exhibit promising properties for use in drug discovery and development. Its complex structure, incorporating a fluorenyl moiety and an N-terminal amide group, makes it a candidate for further exploration in medicinal chemistry.

The molecular framework of 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid is characterized by a chiral center at the 2-position, which is denoted by the (R) configuration. This stereochemical feature is crucial for its biological activity, as enantiomeric purity can significantly influence the efficacy and safety of a pharmaceutical compound. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and as a protecting group in organic synthesis, making it a valuable intermediate in the production of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural motifs present in 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid suggest potential applications in the treatment of neurological disorders, cancer, and inflammatory conditions. For instance, the fluorenyl group is known to enhance the solubility and bioavailability of drugs, while the amide bond provides a site for further chemical modification to tailor biological activity.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of an amine group and an acid moiety allows for facile conjugation with other functional groups, enabling the synthesis of peptidomimetics and protein-protein interaction inhibitors. These types of molecules are increasingly important in modern drug design, as they can target specific biological processes with high selectivity.

Recent advancements in computational chemistry have also facilitated the study of 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid. Molecular modeling techniques have been employed to predict its binding affinity to various biological targets, providing insights into its potential mechanism of action. These studies have highlighted its ability to interact with enzymes and receptors involved in signal transduction pathways, making it a promising candidate for further investigation.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The incorporation of multiple functional groups requires careful planning to ensure high yield and purity. However, recent methodologies have improved the efficiency of multi-step syntheses, making it more feasible to produce larger quantities for research purposes. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in constructing complex structures like this one.

In addition to its pharmaceutical applications, 2-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoacetic acid has potential uses in materials science and biotechnology. The fluorenyl group is known for its fluorescence properties, which can be exploited in sensors and imaging agents. Furthermore, its chiral nature makes it suitable for studying stereoselective processes in chemical reactions.

The future direction of research on this compound is likely to focus on expanding its therapeutic applications. By exploring different derivatives and analogs, scientists hope to uncover new mechanisms of action and improve treatment outcomes for various diseases. Collaborative efforts between academia and industry will be essential to translate these findings into clinical trials and eventually into marketable drugs.

In conclusion,CAS No. 2171265-13-5 represents a fascinating compound with diverse potential applications. Its unique structure and functional groups make it a valuable tool for both synthetic chemists and medicinal biologists. As research continues to uncover new possibilities for this molecule,2-(2R)-N-ethyl -({(9H-fluoren -9 -yl)methoxycarbonyl}a mino) -3 ,3 -dimethylbutanamidoacetic acid is poised to play an important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.